Ethyl 3-bromo-2-hydroxybenzoate

• IUPAC Name: ethyl 3-bromo-2-hydroxybenzoate
• InChI: InChI=1S/C9H9BrO3/c1-2-13-9(12)6-4-3-5-7(10)8(6)11/h3-5,11H,2H2,1H3
• InChI Key: BHEZMWZBIXYRSN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=CC=C1)Br)O
• Molecular Formula: C9H9BrO3
• Molecular Weight: 245.07 g/mol

Description

Ethyl 3-bromo-2-hydroxybenzoate is a chemical compound with the molecular formula C9H9BrO3. It is used in laboratory settings and is provided to researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of Ethyl 3-bromo-2-hydroxybenzoate consists of 9 carbon atoms, 9 hydrogen atoms, 1 bromine atom, and 3 oxygen atoms. The exact 3D structure may be viewed using specialized software.

Scientific Research Applications

Chemical Synthesis and Modifications

Ethyl 3-bromo-2-hydroxybenzoate and its derivatives find application in chemical synthesis. For instance, ethyl 5-amino-3-methylbenzo[b]thiophen-2-carboxylate, which can be converted into various bromo-derivatives, demonstrates the versatility of such compounds in chemical modifications (Chapman et al., 1971). Similarly, derivatives like ethyl 1-[4-bromo-2-(methoxycarbonyl)phenyl)]-5-(ethylsulfanylmethyl)-1H-1,2,3-triazole-4-carboxylate, synthesized using ethyl 3-bromo-2-hydroxybenzoate, highlight its role in creating complex chemical structures (Pokhodylo & Obushak, 2019).

Catalysis and Synthesis Efficiency

Ethyl 3-bromo-2-hydroxybenzoate is also significant in catalysis. A study demonstrates the catalyzed synthesis of ethyl p-hydroxybenzoate using nanosolid superacid, showcasing its efficacy in esterification processes (Zhu Wan-ren, 2008). Moreover, its role in optimizing synthesis efficiency is evident in studies investigating its gas-phase enthalpies of formation, offering insights into its thermodynamic properties (Ledo et al., 2018).

Medicinal Chemistry and Drug Synthesis

In the realm of medicinal chemistry, ethyl 3-bromo-2-hydroxybenzoate derivatives are utilized in the synthesis of novel compounds with potential therapeutic applications. For example, the synthesis of ethyl 3-(hydroxyphenoxy)benzyl butylphosphonates demonstrates its use in creating potential inhibitors for medical research (Frlan, Gobec, & Kikelj, 2007). Also, derivatives synthesized from ethyl paraben, a related compound, have shown promising anticancer activity in studies, underscoring the pharmaceutical relevance of these chemical structures (Han et al., 2020).

Safety and Hazards

Ethyl 3-bromo-2-hydroxybenzoate is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing its dust, fume, gas, mist, vapors, or spray. Use of personal protective equipment is recommended when handling this chemical.